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Abstract
This technical guide provides a comprehensive overview of the structural elucidation, chemical

formula, and synthetic methodology for methyl 6-(hydroxymethyl)picolinate. The document

details its key physicochemical properties and provides a protocol for its synthesis. While

specific experimental spectroscopic data for this compound is not readily available in public

databases, this guide outlines the expected analytical characterization techniques, including

Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). Furthermore, given the structural similarity to picolinic acid, a potential

biological signaling pathway is proposed to guide future research into its pharmacological

activities. All quantitative data is summarized in structured tables, and key processes are

visualized using diagrams.

Chemical Identity and Formula
Methyl 6-(hydroxymethyl)picolinate is a pyridine derivative characterized by a methyl ester

at the C2 position and a hydroxymethyl group at the C6 position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b042678?utm_src=pdf-interest
https://www.benchchem.com/product/b042678?utm_src=pdf-body
https://www.benchchem.com/product/b042678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
Caption: Chemical structure of methyl 6-(hydroxymethyl)picolinate.

Molecular Formula and Properties
The chemical and physical properties of methyl 6-(hydroxymethyl)picolinate are summarized

in the table below.[1][2][3][4][5][6][7][8][9]

Property Value Source(s)

Molecular Formula C₈H₉NO₃ [1][2]

Molecular Weight 167.16 g/mol [1][2]

IUPAC Name

methyl 6-

(hydroxymethyl)pyridine-2-

carboxylate

[1]

CAS Number 39977-44-1 [1][2][3]

Appearance Solid [8]

Purity Typically ≥95% [5][8]

Monoisotopic Mass 167.058243149 Da [1]

Experimental Protocols
Synthesis of Methyl 6-(hydroxymethyl)picolinate
A common synthetic route involves the deprotection of a silyl-protected precursor. The following

protocol is adapted from established literature procedures.

Experimental Workflow for Synthesis
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6-(diphenyl-tert-butylsilyloxymethyl)-
2-pyridinecarboxylic acid methyl ester in THF

Stir at 24°C for 2 hours
under Nitrogen

Tetrabutylammonium fluoride-trihydrate (TBAF)

Aqueous workup with NaCl solution
and extraction with Ethyl Acetate

Dry organic phases
over Sodium Sulfate

Purification by
Silica Gel Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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